Cas no 4977-17-7 (Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI))
4977-17-7 structure
Product Name:Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI)
CAS No:4977-17-7
MF:C13H11N3O3
MW:257.244742631912
CID:326431
PubChem ID:4044398
Update Time:2025-04-19
Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI)
- (E)-(2-Amino-5-nitrophenyl)(phenyl)methanone oxime
- N-[(2-amino-5-nitrophenyl)-phenylmethylidene]hydroxylamine
- 5-Nitro-2-amino-benzophenon-oxim
- anti-5-Nitro-2-amino-benzophenon-oxim
- syn-2-Amino-5-nitro-benzophenon-oxim
- syn-5-Nitro-2-amino-benzophenon-oxim
- 4977-17-7
- Oprea1_203790
- DTXSID70398729
-
- Inchi: 1S/C13H11N3O3/c14-12-7-6-10(16(18)19)8-11(12)13(15-17)9-4-2-1-3-5-9/h1-8,17H,14H2
- InChI Key: ONHUMNWRIVWZHH-UHFFFAOYSA-N
- SMILES: ON=C(C1C=CC=CC=1)C1C=C(C=CC=1N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 257.08000
- Monoisotopic Mass: 257.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.43000
- LogP: 3.50800
Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI) Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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